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This technical guide provides a comprehensive analysis of the crystal structure of magnesium

bromide hexahydrate (MgBr₂·6H₂O), tailored for researchers, scientists, and professionals in

drug development. By presenting detailed crystallographic data and experimental

methodologies, this document serves as an in-depth resource for understanding the structural

characteristics of this compound.

Core Crystal Structure Overview
Magnesium bromide hexahydrate crystallizes in the monoclinic system, belonging to the C2/m

space group.[1] The fundamental structural unit consists of a central magnesium ion (Mg²⁺)

octahedrally coordinated by six water molecules, forming a [Mg(H₂O)₆]²⁺ complex.[1][2] These

discrete hexaaquamagnesium(II) cations are arranged in the crystal lattice along with bromide

anions (Br⁻). The bromide ions are not directly bonded to the magnesium ion but are situated

in the crystal lattice, participating in a network of hydrogen bonds with the coordinated water

molecules.[3]

The crystal structure is isotypical with that of magnesium chloride hexahydrate (MgCl₂·6H₂O).

[3] This structural arrangement highlights the importance of the hexahydrated magnesium

cation in defining the crystalline framework of these halide salts.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b6302090?utm_src=pdf-interest
https://www.researchgate.net/publication/258313704_Crystal_structures_of_hydrates_of_simple_inorganic_salts_I_Water-rich_magnesium_halide_hydrates_MgCl28H2O_MgCl212H2O_MgBr26H2O_MgBr29H2O_MgI28H2O_and_MgI29H2O
https://www.researchgate.net/publication/258313704_Crystal_structures_of_hydrates_of_simple_inorganic_salts_I_Water-rich_magnesium_halide_hydrates_MgCl28H2O_MgCl212H2O_MgBr26H2O_MgBr29H2O_MgI28H2O_and_MgI29H2O
https://en.wikipedia.org/wiki/Magnesium_bromide
https://www.researchgate.net/publication/264206746_ChemInform_Abstract_Dehydration_of_Magnesium_Bromide_Hexahydrate_Studied_by_in_situ_X-Ray_Powder_Diffraction
https://www.researchgate.net/publication/264206746_ChemInform_Abstract_Dehydration_of_Magnesium_Bromide_Hexahydrate_Studied_by_in_situ_X-Ray_Powder_Diffraction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6302090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crystallographic Data
The crystallographic parameters for magnesium bromide hexahydrate have been determined

by single-crystal X-ray diffraction. The following tables summarize the key quantitative data

from the study by Hennings et al. (2013).[1]

Table 1: Crystal Data and Structure Refinement Details

Parameter Value

Empirical Formula MgBr₂·6H₂O

Formula Weight 292.20 g/mol

Crystal System Monoclinic

Space Group C2/m

a 10.2873 (3) Å

b 7.3113 (2) Å

c 6.2428 (2) Å

α 90°

β 93.303 (1)°

γ 90°

Volume 468.58 (2) Å³

Z 2

Calculated Density 2.071 g/cm³

Temperature 273 K

Radiation Mo Kα (λ = 0.71073 Å)

R-factor 0.028

Table 2: Atomic Coordinates and Equivalent Isotropic Displacement Parameters
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Atom
Wyckoff
Symbol

x y z U(eq) [Å²]

Mg1 2a 0 0 0 0.013

Br1 4i 0.2465 0 0.4208 0.021

O1 4i 0.1879 0 0.0195 0.018

O2 8j 0.0881 0.2185 0.2505 0.019

H1A 8j 0.221 0.068 0.021 0.027

H1B 8j 0.231 -0.068 0.020 0.027

H2A 16k 0.138 0.203 0.352 0.028

H2B 16k 0.043 0.301 0.262 0.028

Experimental Protocols
The structural data presented herein is based on the single-crystal X-ray diffraction analysis

conducted by Hennings, Schmidt, and Voigt.[1]

Synthesis and Crystallization
Magnesium bromide hexahydrate crystals were grown from an aqueous solution of 49.8 wt%

magnesium bromide (MgBr₂). The crystallization was induced by cooling the solution to 273 K

in a refrigerator for a period of two days. For the preparation of the aqueous solution, pure

grade magnesium bromide hexahydrate was used. The resulting crystals were separated from

the saturated solution and prepared for X-ray diffraction analysis.[1]

X-ray Diffraction Data Collection and Structure
Refinement
A suitable single crystal was selected and mounted for data collection. The crystal was

embedded in perfluorinated ether to prevent degradation. X-ray diffraction data were collected

at a temperature of 273 K. The structure was solved and refined using established

crystallographic software packages. The hydrogen atoms were located in the difference Fourier

maps and were refined isotropically.[1]
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Structural Visualization
The logical relationship of the key components of the magnesium bromide hexahydrate crystal

structure is depicted in the following diagram.

Logical Relationship of MgBr2·6H2O Crystal Structure Components

Unit Cell Asymmetric Unit

Interactions

Crystal System

Space Group

Lattice Parameters

Mg(H2O)6^2+ Octahedron

Ionic Interactions Hydrogen Bonding

Br- Anion
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Diagram of the hierarchical relationship of the crystal structure components.

The experimental workflow for the determination of the crystal structure is outlined in the

diagram below.

Experimental Workflow for Crystal Structure Determination

Aqueous Solution Preparation

Crystallization
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A simplified workflow for determining the crystal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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